4-(diethylamino)benzaldehyde {[1-ethyl-2-oxo-6-(6-oxo-1,4,5,6-tetrahydro-3-pyridazinyl)-1,2-dihydro-3H-indol-3-ylidene]methyl}hydrazone

• Molecular Formula: C26H30N6O2
• Molecular Weight: 458.6 g/mol
• IUPAC Name: 3-[3-[(E)-[(E)-[4-(diethylamino)phenyl]methylidenehydrazinylidene]methyl]-1-ethyl-2-hydroxyindol-6-yl]-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C26H30N6O2/c1-4-31(5-2)20-10-7-18(8-11-20)16-27-28-17-22-21-12-9-19(23-13-14-25(33)30-29-23)15-24(21)32(6-3)26(22)34/h7-12,15-17,34H,4-6,13-14H2,1-3H3,(H,30,33)/b27-16+,28-17+
• InChI Key: YKBXMCYLIQHWRB-ODBZBXGJSA-N
• Isomeric SMILES: CCN1C2=C(C=CC(=C2)C3=NNC(=O)CC3)C(=C1O)/C=N/N=C/C4=CC=C(C=C4)N(CC)CC
• Canonical SMILES: CCN1C2=C(C=CC(=C2)C3=NNC(=O)CC3)C(=C1O)C=NN=CC4=CC=C(C=C4)N(CC)CC

Description

4-(diethylamino)benzaldehyde {[1-ethyl-2-oxo-6-(6-oxo-1,4,5,6-tetrahydro-3-pyridazinyl)-1,2-dihydro-3H-indol-3-ylidene]methyl}hydrazone is a complex organic compound with significant applications in various fields of scientific research. This compound is known for its unique chemical structure, which includes a benzaldehyde moiety substituted with a diethylamino group and a hydrazone linkage to an indole derivative.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(diethylamino)benzaldehyde {[1-ethyl-2-oxo-6-(6-oxo-1,4,5,6-tetrahydro-3-pyridazinyl)-1,2-dihydro-3H-indol-3-ylidene]methyl}hydrazone typically involves multiple steps:

Formation of 4-(diethylamino)benzaldehyde: This can be achieved by reacting benzaldehyde with diethylamine under controlled conditions.

Synthesis of the indole derivative: The indole derivative can be synthesized through various methods, including Fischer indole synthesis.

Hydrazone formation: The final step involves the condensation of 4-(diethylamino)benzaldehyde with the indole derivative in the presence of hydrazine hydrate under acidic or basic conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of high-pressure reactors, automated synthesis equipment, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

4-(diethylamino)benzaldehyde {[1-ethyl-2-oxo-6-(6-oxo-1,4,5,6-tetrahydro-3-pyridazinyl)-1,2-dihydro-3H-indol-3-ylidene]methyl}hydrazone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The benzaldehyde moiety can undergo electrophilic substitution reactions, while the indole ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenation using bromine in acetic acid.

Major Products Formed

Oxidation: Corresponding carboxylic acids.

Reduction: Corresponding alcohols.

Substitution: Halogenated derivatives.

Scientific Research Applications

4-(diethylamino)benzaldehyde {[1-ethyl-2-oxo-6-(6-oxo-1,4,5,6-tetrahydro-3-pyridazinyl)-1,2-dihydro-3H-indol-3-ylidene]methyl}hydrazone has diverse applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor, particularly targeting aldehyde dehydrogenase.

Medicine: Explored for its anticancer properties and its ability to overcome drug resistance in cancer cells.

Industry: Utilized in the development of dyes and pigments due to its chromophoric properties.

Mechanism of Action

The compound exerts its effects through various mechanisms:

Enzyme Inhibition: Inhibits aldehyde dehydrogenase by forming a stable complex with the enzyme, thereby preventing the oxidation of aldehydes.

Anticancer Activity: Induces apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways.

Drug Resistance: Overcomes drug resistance by inhibiting the efflux pumps in cancer cells, thereby increasing the intracellular concentration of chemotherapeutic agents.

Comparison with Similar Compounds

Similar Compounds

4-(dimethylamino)benzaldehyde: Similar structure but with dimethylamino group instead of diethylamino.

4-(diethylamino)acetophenone: Similar structure but with acetophenone moiety instead of benzaldehyde.

4-(diethylamino)benzoic acid: Similar structure but with carboxylic acid group instead of aldehyde.

Uniqueness

4-(diethylamino)benzaldehyde {[1-ethyl-2-oxo-6-(6-oxo-1,4,5,6-tetrahydro-3-pyridazinyl)-1,2-dihydro-3H-indol-3-ylidene]methyl}hydrazone is unique due to its combination of a benzaldehyde moiety with a diethylamino group and an indole derivative linked via a hydrazone bond. This unique structure imparts specific chemical reactivity and biological activity, making it a valuable compound in various research fields .